Cas no 647840-06-0 (Propanedinitrile, [(6-chloro-2-pyridinyl)methyl]ethyl-)

• Product Name: Propanedinitrile, [(6-chloro-2-pyridinyl)methyl]ethyl-
• CAS No: 647840-06-0
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 416828
• PubChem ID: 71378721
• Update Time: 2025-04-19

Propanedinitrile, [(6-chloro-2-pyridinyl)methyl]ethyl- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(6-chloro-2-pyridinyl)methyl]ethyl-
• 2-[(6-chloropyridin-2-yl)methyl]-2-ethylpropanedinitrile
• 647840-06-0
• DTXSID30801325
• [(6-Chloropyridin-2-yl)methyl](ethyl)propanedinitrile

• Inchi： 1S/C11H10ClN3/c1-2-11(7-13,8-14)6-9-4-3-5-10(12)15-9/h3-5H,2,6H2,1H3
• InChI Key： ROSCGMMWEXBKBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC(C#N)(C#N)CC)=N1

Computed Properties

• Exact Mass: 219.0565
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47